Cas no 112811-72-0 (1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

1-Cyclopropyl-6,7-difluoro-8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid is a fluorinated quinolone derivative with a cyclopropyl substituent at the N-1 position. Its structure confers potent antibacterial activity, particularly against Gram-negative pathogens, due to enhanced DNA gyrase and topoisomerase IV inhibition. The methoxy and difluoro substitutions improve pharmacokinetic properties and spectrum of action. This compound serves as a key intermediate in synthesizing advanced antimicrobial agents.
